Cas no 62485-02-3 (1H-Isoindol-1-imine, 3-methoxy-)

62485-02-3 structure
Product name:1H-Isoindol-1-imine, 3-methoxy-
1H-Isoindol-1-imine, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-1-imine, 3-methoxy-
- 3-methoxyisoindol-1-imine
- 3-Methoxy-1H-isoindol-1-imine
- 62485-02-3
- DTXSID60490185
-
- Inchi: InChI=1S/C9H8N2O/c1-12-9-7-5-3-2-4-6(7)8(10)11-9/h2-5,10H,1H3
- InChI Key: DTBQMDFVZPXRCE-UHFFFAOYSA-N
- SMILES: COC1=NC(=N)C2=CC=CC=C21
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- PSA: 45.97
1H-Isoindol-1-imine, 3-methoxy- Related Literature
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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